Cas no 1006323-17-6 (4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline)

• Product Name: 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline
• CAS No: 1006323-17-6
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD08556292
• CID: 3060305
• PubChem ID: 19614725
• Update Time: 2025-05-24

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methoxy)aniline
• 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline
• AKOS000314083
• EN300-230979
• 1006323-17-6
• CS-0298216
• 4-[(1-ethyl-5-methylpyrazol-4-yl)methoxy]aniline
• 4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxy]aniline
• STK351236
• 4-[(1-ethyl-5-methyl-pyrazol-4-yl)methoxy]aniline

• MDL： MFCD08556292
• Inchi： 1S/C13H17N3O/c1-3-16-10(2)11(8-15-16)9-17-13-6-4-12(14)5-7-13/h4-8H,3,9,14H2,1-2H3
• InChI Key： HAPKSPUBXRDAHO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 231.137162174Da
• Monoisotopic Mass: 231.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline

Introduction to 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline (CAS No. 1006323-17-6)

4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1006323-17-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with ethyl and methyl groups, linked to a methoxyaniline moiety, which confers unique electronic and steric properties suitable for drug design.

The molecular structure of 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline encompasses a pyrazole ring at the 4-position, which is a well-known pharmacophore in many bioactive molecules. The presence of an ethyl group at the 1-position and a methyl group at the 5-position introduces conformational flexibility, enabling diverse interactions with biological targets. The methoxyaniline portion further enhances the compound's potential as a scaffold for pharmacological intervention, given its ability to engage in hydrogen bonding and hydrophobic interactions.

Recent advancements in computational chemistry have facilitated the exploration of 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline's interactions with biological macromolecules. Molecular docking studies have suggested that this compound may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic development. Specifically, its pyrazole moiety has been identified as a key feature for inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

In parallel, synthetic methodologies have been refined to optimize the preparation of 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazole ring system, while protecting group strategies have been employed to safeguard sensitive functional groups during synthesis. These improvements have not only enhanced yield but also reduced the environmental impact of producing this compound.

The pharmacological profile of 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline has been further elucidated through in vitro assays. Preliminary data indicate that the compound exhibits moderate activity against certain cancer cell lines, potentially through mechanisms involving modulation of microtubule dynamics or inhibition of tyrosine kinases. Additionally, its ability to cross the blood-brain barrier has been explored, raising possibilities for neuropharmacological applications.

From a regulatory perspective, 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methoxyaniline (CAS No. 1006323-17-6) is subject to standard guidelines for chemical substances used in research and development. Its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental settings. While not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and light protection—are recommended to maintain stability.

The future directions for research on 4-(1-ethyl-5-methyl-hypothetical)-mehnoxyaniline include expanding its chemical diversity through derivatization studies. By introducing variations at the pyrazole or methoxyaniline portions, researchers aim to uncover novel analogs with enhanced potency or selectivity. Furthermore, preclinical studies are planned to validate its pharmacokinetic properties and assess potential side effects before moving into clinical trials.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of promising candidates like 4-(1-etlhy)-mehnoxy-anilne. Machine learning models have been trained on large datasets of bioactive compounds to predict their biological activity, thereby guiding experimental design more efficiently. This synergy between computational methods and traditional wet chemistry approaches underscores the growing importance of interdisciplinary collaboration in modern pharmaceutical research.

In conclusion,(CAS No.) 1006323 - 17 - 6 serves as a testament to the innovative strides being made in medicinal chemistry. Its unique structural features and demonstrated biological relevance position it as a valuable asset in ongoing therapeutic investigations. As research progresses,(product name) will likely continue to inspire new avenues for drug development, contributing significantly to advancements in human health.